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Compound of Interest

Compound Name: L-Tryptophanamide

Cat. No.: B1682560 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides essential information on the safe handling, storage, and

disposal of L-Tryptophanamide hydrochloride. The content is curated for professionals in

research and drug development who may work with this compound. This guide summarizes

key safety data, outlines detailed experimental protocols, and provides visualizations of

relevant biological pathways and safety workflows.

Compound Identification and Properties
L-Tryptophanamide hydrochloride is the hydrochloride salt of L-Tryptophanamide, an amide

derivative of the essential amino acid L-tryptophan.
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Property Value Reference

Chemical Name
(S)-2-amino-3-(1H-indol-3-

yl)propanamide hydrochloride
[1][2]

Synonyms

H-Trp-NH2.HCl, αS-amino-1H-

indole-3-propanamide,

monohydrochloride

[1][2]

CAS Number 5022-65-1 [2]

Molecular Formula C₁₁H₁₄ClN₃O [1]

Molecular Weight 239.70 g/mol [1]

Appearance Solid [2]

Solubility

Soluble in organic solvents

such as DMSO and

dimethylformamide (approx. 1

mg/ml). Soluble in PBS (pH

7.2) at approximately 5 mg/ml.

[3]

Storage

Recommended storage at 4°C,

dry and sealed.[1] Also noted

to be stored at -20°C for long-

term stability (≥4 years).

[3]

Hazard Identification and Toxicological Profile
According to available Safety Data Sheets (SDS), L-Tryptophanamide hydrochloride is not

classified as a hazardous substance according to the Globally Harmonized System (GHS).[2]

[4] However, it is crucial to note that the toxicological properties of this compound have not

been thoroughly investigated.[5] Therefore, it should be handled with the caution appropriate

for any research chemical.

Quantitative Toxicity Data:
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Metric Value Species Route Reference

LD50 (Oral)

> 16,000 mg/kg

(for L-

Tryptophan)

Rat Oral [6][7]

LD50 (Dermal)
Data not

available
- -

LC50 (Inhalation)

> 5.17 mg/l for

4h (for L-

Tryptophan)

Rat Inhalation

Note: The provided LD50 value is for the parent amino acid, L-Tryptophan, as specific data for

L-Tryptophanamide is not available. This information is provided for context but should be

interpreted with caution. The toxicological profile of L-Tryptophanamide may differ from that of

L-Tryptophan.

Potential Health Effects: Based on general information for similar compounds, potential routes

of exposure and effects may include:

Inhalation: May cause respiratory tract irritation.[7]

Skin Contact: May cause skin irritation.[7]

Eye Contact: May cause eye irritation.[7]

Ingestion: May cause irritation of the digestive tract.[7]

Safe Handling and Experimental Protocols
Adherence to standard laboratory safety practices is paramount when handling L-
Tryptophanamide.

Personal Protective Equipment (PPE)
Eye Protection: Wear appropriate protective eyeglasses or chemical safety goggles as

described by OSHA's eye and face protection regulations in 29 CFR 1910.133 or European
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Standard EN166.[8][9]

Hand Protection: Wear appropriate chemical-resistant gloves (e.g., nitrile rubber) inspected

before use.[10][11]

Body Protection: Wear a lab coat or other protective clothing to prevent skin exposure.[8][9]

Respiratory Protection: If handling large quantities or if dust is generated, use a NIOSH-

approved respirator.[5]

Engineering Controls
Work in a well-ventilated area.[4]

For procedures that may generate dust, use a chemical fume hood.[12]

Detailed Experimental Protocol: Weighing of L-
Tryptophanamide Powder
This protocol outlines a safe method for weighing powdered L-Tryptophanamide, minimizing

the risk of inhalation and contamination.[8][10][11][12][13]

Preparation:

Designate a specific area for weighing, preferably within a chemical fume hood.[8]

Cover the work surface with disposable absorbent paper.

Ensure all necessary equipment is clean and readily available (e.g., spatula, weighing

boat/paper, container with a lid).

Tare the Container:

Place a labeled, empty container with its lid on the analytical balance.

Press the "tare" or "zero" button to set the balance to zero.

Transfer the Powder (in a Fume Hood):
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Move the tared container to the chemical fume hood.

Carefully transfer the desired amount of L-Tryptophanamide powder into the container

using a clean spatula.

Keep the stock container of L-Tryptophanamide closed as much as possible.

Securely close the lid of the container with the weighed powder.

Final Weighing:

Return the closed container to the analytical balance to obtain the final weight of the

powder.

Dissolution:

If preparing a solution, return to the fume hood to add the solvent to the container.[11]

Decontamination and Cleanup:

Wipe down the spatula and work surfaces with a damp cloth or towel.

Dispose of the disposable absorbent paper and any contaminated materials in a

designated waste container.

Wash hands thoroughly with soap and water after handling the compound.[4]

Experimental Workflow: Safe Weighing of L-Tryptophanamide
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A logical workflow for the safe weighing of L-Tryptophanamide powder.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 11 Tech Support

https://www.benchchem.com/product/b1682560?utm_src=pdf-body-img
https://www.benchchem.com/product/b1682560?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1682560?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


First Aid Measures
In case of exposure, follow these first aid measures:

Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen. If not breathing,

give artificial respiration. Seek medical attention.[1][4]

Skin Contact: Immediately wash the affected area with plenty of soap and water. Remove

contaminated clothing. If irritation persists, seek medical attention.[1][4]

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Remove contact lenses if present and easy

to do. Seek medical attention.[1][4]

Ingestion: Do NOT induce vomiting. Never give anything by mouth to an unconscious

person. Rinse mouth with water. Seek medical attention.[1]

Storage and Stability
Storage Conditions: Keep the container tightly closed in a dry, cool, and well-ventilated

place.[8] Recommended storage temperatures vary, with some sources suggesting 4°C and

others -20°C for long-term stability.[1][3]

Stability: Stable under normal conditions.[8]

Incompatible Materials: Strong oxidizing agents.[8]

Hazardous Decomposition Products: Under fire conditions, may produce carbon monoxide,

carbon dioxide, nitrogen oxides, and hydrogen chloride.[8]

Accidental Release and Disposal
Accidental Release:

Ensure adequate ventilation and wear appropriate PPE.[1]

Avoid dust formation.[8]
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Sweep up the spilled solid material and place it into a suitable container for disposal.[8]

Clean the spill area with soap and water.

Disposal: Dispose of waste in accordance with local, state, and federal regulations. Do not

allow the material to enter drains or waterways.[14]

Biological Context: L-Tryptophan Metabolic
Pathways
As L-Tryptophanamide is a derivative of L-tryptophan, its biological effects may be related to

the metabolic pathways of its parent compound. Understanding these pathways is crucial for

predicting potential interactions and toxicological effects. The major metabolic pathways of L-

tryptophan are the serotonin pathway and the kynurenine pathway.[1][3][5][14][15][16][17][18]

[19][20][21][22][23]

Major Metabolic Pathways of L-Tryptophan
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Simplified diagram of the major metabolic pathways of L-Tryptophan.

The metabolism of L-Tryptophanamide could potentially intersect with these pathways, either

by being converted to L-tryptophan or by directly interacting with the enzymes and receptors

involved. This is a critical consideration in drug development and safety assessment.

This guide is intended for informational purposes and should not replace a thorough review of

the Safety Data Sheet provided by the supplier and adherence to all institutional safety

protocols. Always consult with your institution's Environmental Health and Safety department

for specific guidance.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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